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Oryzalin (3,5-dinitro-N4,N4-dipropylsulfanilamide) is a dinitroaniline herbicide that functions as a potent

microtubule-disrupting agent in plant tissue culture [1] [2].

Chemical Profile: C₁₂H₁₈N₄O₆S, appearing as an orange to red crystalline powder [2] [3].
Primary Mechanism: It binds to plant tubulin dimers, inhibiting their polymerization into microtubules

[1] [2]. This disruption affects critical processes including cell division (mitosis), specifically preventing
chromosome migration during anaphase and the formation of the spindle apparatus [1] [2].

Application Rationale: By inhibiting microtubule polymerization during cell division, oryzalin
prevents chromosome segregation, leading to whole-genome duplication and the creation of polyploid

cells [4]. This is exploited to enhance traits like larger organ size, increased density of trichomes, and
potentially higher accumulation of secondary metabolites in medicinal plants [4] [5].

The following diagram illustrates this core mechanism and its outcome in tissue culture.
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Practical Preparation and Handling

For laboratory use, oryzalin requires specific preparation due to its physical properties.

Solubility: Oryzalin is sparingly soluble in water (approximately 1.13 mg/L at 20°C) [1] [3]. It is highly
soluble in organic solvents like DMSO (up to 250 mg/mL) and methanol [2] [3].

Stock Solution Preparation: It is standard to prepare concentrated stock solutions (e.g., 1-10 g/L or
10-100 mM) in DMSO for ease of dilution [1]. Filter-sterilization (0.22 µm) is recommended over
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autoclaving to avoid potential heat-induced degradation [1].

Storage: Stock solutions should be stored in amber glass bottles at 4°C to protect from light, and are
typically stable for several months under these conditions [1]. The solid chemical is stable when

stored in a cool, dry place away from oxidizing agents [1].

Application Guidelines and Optimization

Working concentrations of oryzalin are highly dependent on the plant species, explant type, and treatment

duration. A general range of 0.1 to 10 mg/L (approximately 0.3 to 30 µM) is common for in vitro treatments,

but optimization is required [1].

The table below summarizes effective oryzalin treatment parameters from recent research.

Plant Species
Application
Context

Effective
Concentration

Treatment
Duration

Key Outcomes

Borago
officinalis [4]

In vitro
polyploidy

induction

Specifics in study Specifics in
study

Successful tetraploidy;
thicker, darker leaves;

enlarged stomata.

Callisia
fragrans [5]

In vitro

polyploidy
induction

Specifics in study Specifics in

study

Enhanced antioxidant &

antimicrobial activity;
altered metabolite profile.

Lysimachia
xiangxiensis [6]

In vitro stem
segment

treatment

0.001% (w/v)
(~29 µM)

4 days 100% polyploid induction
rate.

General Working

Range [1]

Various in vitro

applications

0.1 - 10 mg/L
(~0.3 - 30 µM)

Hours to

days

Species- and explant-

dependent.

Optimization is critical. Higher concentrations and longer exposures often reduce survival rates. For

example, in Lysimachia xiangxiensis, a 0.003% (w/v) oryzalin treatment for 6 days resulted in significantly

lower survival compared to a 0.001% treatment for 4 days [6]. A phased approach starting with lower

concentrations is advisable [1].
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Safety and Regulatory Considerations

Oryzalin requires careful handling as it is a herbicide with potential health hazards.

Hazards: May cause skin irritation, serious eye irritation, respiratory irritation, and is suspected of

causing cancer [1] [3].
Precautions: Always consult the Safety Data Sheet (SDS). Wear appropriate PPE (gloves, lab coat,

safety goggles) and work in a well-ventilated area or fume hood [1].
Regulatory Status: Oryzalin is not approved under the EU Regulation 1107/2009 [3]. It is classified

as a "forever chemical" due to its environmental persistence, requiring strict adherence to institutional
chemical waste disposal protocols [3].

Experimental Protocol: In Vitro Polyploidy Induction

This protocol for inducing polyploidy in Lysimachia xiangxiensis stem segments can be adapted for other

species [6].
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Verification Methods

Obtain sterile in vitro plantlets

Prepare Oryzalin Solution

Treat Stem Segments

e.g., 0.001% in MS
100 rpm, dark, 4 days

Rinse with Sterile Water

Culture on Regeneration Medium

MS + sucrose + agar

Screen & Verify Polyploids

After 3 months

Flow Cytometry Stomatal Size/Density Chromosome Counting

Click to download full resolution via product page

Materials and Reagents
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Plant Material: Sterile in vitro plantlets, subcultured on MS basal medium [6].

Chemicals: Tissue-culture-grade oryzalin (e.g., Shanghai Yuanye Bio-Technology Co., Ltd.), DMSO,
MS medium, sucrose, agar [6].

Equipment: Laminar flow hood, shaker, culture room facilities, flow cytometer.

Step-by-Step Procedure

Preparation of Oryzalin Treatment Solution: Dissolve oryzalin in a small volume of DMSO (e.g.,
2% v/v final concentration) and then dilute to the desired concentration in liquid MS medium. Filter-

sterilize the final solution through a 0.22 µm membrane [6].
Explant Treatment: Place stem segments (e.g., 3 segments per 30 mL of solution) in the oryzalin
medium. Incubate on a shaker (100 rpm) in the dark at 22-25°C for the determined duration (e.g., 2,
4, or 6 days) [6].

Washing and Regeneration: After treatment, rinse the explants thoroughly with sterile water five
times to remove residual oryzalin. Transfer them to a solidified MS regeneration medium containing

sucrose and agar. Culture under standard light conditions (e.g., 14h light/10h dark) at 22-25°C,
subculturing monthly [6].

Visual Screening and Verification: After approximately 3 months, screen regenerated plantlets for
morphological variants. Polyploids often exhibit traits like darker green, thicker leaves, and lower

stomatal density [4] [6]. Confirm ploidy stability using flow cytometry analysis [4] [6].

Troubleshooting Common Issues

Low Survival Rate: Typically caused by excessive oryzalin concentration or prolonged exposure.
Optimize by testing lower concentrations and shorter durations [6].

Low Polyploid Induction Efficiency: Ensure the chosen explant contains actively dividing cells.
Stem segments and callus tissue are often effective [1] [6].

Precipitation in Media: Due to low water solubility. Ensure stock is fully dissolved in DMSO before
adding to media. Gentle heating (<40°C) and continuous stirring can help [1].

Inconsistent Results: Use tissue-culture-grade oryzalin to avoid contaminants. Meticulously
document preparation dates and storage conditions of stock solutions [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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